Cas no 453-39-4 (2-Iodo-1,1,1,4,4,4-Hexafluorobutane)

• Product name: 2-Iodo-1,1,1,4,4,4-Hexafluorobutane
• CAS No: 453-39-4
• MF: C₄H₃F₆I
• MW: 291.96102
• MDL: MFCD08458098
• CID: 324911
• PubChem ID: 44717529

2-Iodo-1,1,1,4,4,4-Hexafluorobutane Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,1,4,4,4-hexafluoro-2-iodo-
• 1,1,1,4,4,4-hexafluoro-2-iodobutane
• 2-IODO-1,1,1,4,4,4-HEXAFLUOROBUTANE
• 1,1,1,4,4,4-Hexafluor-2-jod-butan
• 1,1,1,4,4,4-hexafluoro-2-iodo-butane
• Butane,1,1,1,4,4,4-hexafluoro-2-iodo
• PC4515
• MFCD08458098
• A826780
• SCHEMBL333670
• WJQPGXHOQNCFHC-UHFFFAOYSA-N
• 453-39-4
• DTXSID70660211
• 2-Iodo-1,1,1,4,4,4-Hexafluorobutane

• MDL： MFCD08458098
• Inchi： InChI=1S/C4H3F6I/c5-3(6,7)1-2(11)4(8,9)10/h2H,1H2
• InChI Key： WJQPGXHOQNCFHC-UHFFFAOYSA-N
• SMILES： FC(F)(F)C(I)CC(F)(F)F

Computed Properties

• Exact Mass: 291.91800
• Monoisotopic Mass: 291.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.992
• Boiling Point: 87.5-88
• Flash Point: 29.7°C
• Refractive Index: 1.385
• PSA: 0.00000
• LogP: 3.30470

2-Iodo-1,1,1,4,4,4-Hexafluorobutane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

2-Iodo-1,1,1,4,4,4-Hexafluorobutane Customs Data

• HS CODE：2903799090
• Customs Data：

  China Customs Code:

  2903799090

  Overview:

  2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Summary:

  2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 2-Iodo-1,1,1,4,4,4-Hexafluorobutane

2-Iodo-1,1,1,4,4,4-Hexafluorobutane (CAS No. 453-39-4): A Comprehensive Overview

2-Iodo-1,1,1,4,4,4-Hexafluorobutane, also known by its CAS registry number 453-39-4, is a highly fluorinated organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a central butane chain substituted with six fluorine atoms and an iodine atom at the second carbon position. The presence of multiple fluorine atoms imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2-Iodo-1,1,1,4,4,4-Hexafluorobutane typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of electrophilic fluorination methods to achieve high yields while minimizing by-products. These developments are particularly relevant in the context of its application as an intermediate in the production of advanced materials and pharmaceutical compounds.

In terms of chemical properties, 2-Iodo-1,1,1,4,4,4-Hexafluorobutane exhibits high thermal stability due to the strong carbon-fluorine bonds within its structure. This stability makes it suitable for use in high-temperature environments or as a precursor in reactions requiring robust intermediates. Additionally, the compound's electronic properties are influenced by the electronegative fluorine atoms, which can modulate reactivity in various chemical transformations.

The applications of 2-Iodo-1,1,1,4,4,4-Hexafluorobutane span across multiple disciplines. In materials science, it serves as a building block for the synthesis of perfluorinated polymers and surfactants with unique surface properties. Recent studies have highlighted its potential in the development of advanced coatings that exhibit exceptional resistance to environmental degradation. Furthermore, in pharmaceutical research, 2-Iodo-1, 1, 1, 4, 4 strong>,< strong>Hexafluorobutane has been investigated as a precursor for bioactive molecules with tailored pharmacokinetic profiles.

The environmental impact of CAS No. 453-39-4 strong> has also been a topic of recent research interest. Due to its high fluorination level,< strong> 2-Iodo- strong>< strong>Hexafluoro- strong>< strong-butane strong>demonstrates persistence in certain environmental conditions. However,< strong recent studies strong>suggest that under specific biodegradation pathways,< strong this compound strong>can undergo transformation into less hazardous products. These findings are crucial for assessing its long-term ecological effects and guiding sustainable practices in its production and use.

In conclusion,< strong >2-Iodo- strong>< strong >Hexafluoro- strong>< strong >butane strong>(CAS No.< strong > 453- strong>< strong >39- strong>< strong >4) str ong >is a versatile compound with diverse applications across multiple fields. Its unique chemical properties make it an invaluable tool in modern chemistry and materials science.< Strong recent advancements str ong >in synthesis techniques and application development underscore its ongoing relevance in both academic and industrial contexts.